Tert-butyl 4-{[(3-bromo-4-methylbenzoyl)amino]carbonothioyl}-1-piperazinecarboxylate

• Molecular Formula: C18H24BrN3O3S
• Molecular Weight: 442.4 g/mol
• IUPAC Name: tert-butyl 4-[(3-bromo-4-methylbenzoyl)carbamothioyl]piperazine-1-carboxylate
• InChI: InChI=1S/C18H24BrN3O3S/c1-12-5-6-13(11-14(12)19)15(23)20-16(26)21-7-9-22(10-8-21)17(24)25-18(2,3)4/h5-6,11H,7-10H2,1-4H3,(H,20,23,26)
• InChI Key: XSMPKGYKPFIELA-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)C(=O)NC(=S)N2CCN(CC2)C(=O)OC(C)(C)C)Br

Description

Tert-butyl 4-{[(3-bromo-4-methylbenzoyl)amino]carbonothioyl}-1-piperazinecarboxylate is a chemical compound that has been the focus of scientific research due to its potential applications in various fields.

Scientific Research Applications

Tert-butyl 4-{[(3-bromo-4-methylbenzoyl)amino]carbonothioyl}-1-piperazinecarboxylate has been studied for its potential applications in various fields such as medicinal chemistry, drug discovery, and material science. In medicinal chemistry, this compound has been investigated for its potential as a therapeutic agent for various diseases such as cancer and Alzheimer's disease. In drug discovery, it has been used as a lead compound for the development of new drugs. In material science, it has been studied for its potential applications in the development of new materials with unique properties.

Mechanism of Action

The mechanism of action of tert-butyl 4-{[(3-bromo-4-methylbenzoyl)amino]carbonothioyl}-1-piperazinecarboxylate is not fully understood. However, it has been suggested that it may act through the inhibition of certain enzymes or receptors, leading to the modulation of various cellular processes.
Biochemical and Physiological Effects:
Tert-butyl 4-{[(3-bromo-4-methylbenzoyl)amino]carbonothioyl}-1-piperazinecarboxylate has been shown to have various biochemical and physiological effects. In vitro studies have demonstrated its ability to inhibit the growth of cancer cells and reduce inflammation. It has also been shown to have neuroprotective effects and improve cognitive function in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using tert-butyl 4-{[(3-bromo-4-methylbenzoyl)amino]carbonothioyl}-1-piperazinecarboxylate in lab experiments is its potential as a lead compound for the development of new drugs. However, its limitations include its low solubility in water and its potential toxicity.

Future Directions

There are several future directions for the study of tert-butyl 4-{[(3-bromo-4-methylbenzoyl)amino]carbonothioyl}-1-piperazinecarboxylate. One direction is the further investigation of its potential as a therapeutic agent for various diseases. Another direction is the development of new derivatives with improved properties such as solubility and selectivity. Additionally, its potential applications in material science and other fields could be further explored.
In conclusion, tert-butyl 4-{[(3-bromo-4-methylbenzoyl)amino]carbonothioyl}-1-piperazinecarboxylate is a chemical compound that has been the focus of scientific research due to its potential applications in various fields. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound and its derivatives.

Synthesis Methods

The synthesis of tert-butyl 4-{[(3-bromo-4-methylbenzoyl)amino]carbonothioyl}-1-piperazinecarboxylate involves the reaction of 4-(tert-butylcarbamoyl)piperazine-1-carboxylic acid with 3-bromo-4-methylbenzoyl isothiocyanate. The reaction is typically carried out in a solvent such as dichloromethane or chloroform, and the product is obtained through purification methods such as column chromatography.